Cas no 79638-22-5 (3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid)

3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid structure
79638-22-5 structure
Product Name:3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid
CAS No:79638-22-5
MF:C9H8O5
MW:196.156823158264
CID:6175517
PubChem ID:19688961
Update Time:2024-01-06

3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid
    • EN300-1765283
    • 2,3-dihydroxyphenyl pyruvic acid
    • SCHEMBL6054330
    • 79638-22-5
    • Inchi: 1S/C9H8O5/c10-6-3-1-2-5(8(6)12)4-7(11)9(13)14/h1-3,10,12H,4H2,(H,13,14)
    • InChI Key: ZUJXZSQNWUJFFM-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1CC(C(=O)O)=O)O

Computed Properties

  • Exact Mass: 196.03717335g/mol
  • Monoisotopic Mass: 196.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 94.8Ų

3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$744.0 2023-09-20
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3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid
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$2566.0 2023-06-03
Enamine
EN300-1765283-10.0g
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$3807.0 2023-06-03
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